Cas no 2034309-06-1 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034309-06-1
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5951215
• PubChem ID: 119105205

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• F6560-7356
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methylisoxazole-3-carboxamide
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• 2034309-06-1
• AKOS026698963

• Inchi： 1S/C15H13N3O3/c1-10-6-14(18-21-10)15(19)17-8-11-2-3-13(16-7-11)12-4-5-20-9-12/h2-7,9H,8H2,1H3,(H,17,19)
• InChI Key： MVSDTXDWPIXIJD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2=CN=C(C3=COC=C3)C=C2)=O)=N1

Computed Properties

• Exact Mass: 283.09569129g/mol
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų
• XLogP3: 1.5

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to Compound with CAS No. 2034309-06-1 and Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide

Compound with the CAS number 2034309-06-1 and the product name N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular framework of this compound, characterized by a combination of heterocyclic rings and functional groups, makes it a promising candidate for further exploration in drug discovery and molecular biology.

The structural composition of this compound is highly sophisticated, featuring a pyridine ring linked to a furan moiety through a methylene group. This configuration not only contributes to the compound's stability but also enhances its ability to interact with biological targets. The presence of the 5-methyl-1,2-oxazole moiety further adds to its complexity, providing multiple sites for potential modifications and functionalization. Such structural features are crucial for designing molecules that can effectively modulate biological pathways without unintended side effects.

In recent years, there has been a growing interest in the development of small molecules that can selectively target specific biological processes. The compound in question has shown promise in preliminary studies as a modulator of various cellular pathways. Its ability to interact with enzymes and receptors has been explored in vitro, revealing potential therapeutic applications in areas such as inflammation, cancer, and neurodegenerative diseases. The furan and pyridine components of the molecule are particularly noteworthy, as they have been extensively studied for their pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming the carbon-carbon bonds essential for the compound's structure. These synthetic strategies not only highlight the expertise required in modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evidence from recent research indicates that compounds with similar structural motifs have significant potential in therapeutic applications. For instance, derivatives of pyridine-furan hybrids have been investigated for their anti-inflammatory and anti-cancer properties. The specific arrangement of atoms in this compound may contribute to its ability to inhibit key enzymes involved in disease pathways. This has led to its inclusion in several research projects aimed at identifying novel drug candidates.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates such molecules is crucial for determining their efficacy and safety profile. Preliminary studies suggest that the compound exhibits reasonable bioavailability and metabolic stability, making it a viable candidate for further development. However, more comprehensive studies are needed to fully characterize its pharmacokinetic behavior.

In conclusion, the compound with CAS number 2034309-06-1 and product name N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide represents a significant contribution to the field of chemical and biomedical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.